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Compound of Interest

Compound Name: C.I. Disperse blue 284

Cat. No.: B12363496 Get Quote

An In-depth Technical Guide to C.I. Disperse
Blue 284
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of C.I. Disperse Blue 284, a significant monoazo disperse dye.

The information is curated for professionals in research and development.

Chemical Identity and Structure
C.I. Disperse Blue 284 is a synthetic dye belonging to the single azo class.[1] Its primary

identification details are summarized below.
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Identifier Value

Chemical Name C.I. Disperse Blue 284

Synonyms
Disperse Blue CR, Dispersol Blue R-PC, Terasil

Blue W 2RS, Blue 284

CAS Number 71872-43-0

Molecular Formula C₁₇H₁₉N₅O₆S

Molecular Weight 421.43 g/mol [1]

Chemical Structure

Azo dye based on a 2-amino-5-nitrothiazole

diazo component and an N,N-di(2-

acetoxyethyl)benzeneamine coupling

component.[1]

Physicochemical Properties
C.I. Disperse Blue 284 is a dark blue powder.[2] It is characterized by its low solubility in water,

a key feature of disperse dyes, which makes it suitable for dyeing hydrophobic fibers.[2] It is,

however, soluble in some organic solvents like acetone and ethanol.[2] Specific quantitative

data for properties such as melting point, boiling point, and UV-Vis absorption maximum (λmax)

are not readily available in published literature.

Table 1: Summary of Physicochemical Properties

Property Value Reference

Appearance Dark blue powder [2]

Solubility in Water Insoluble [2]

Solubility in Organic Solvents Soluble in acetone and ethanol [2]

Melting Point Data not available

Boiling Point Data not available

UV-Vis Absorption Maximum

(λmax)
Data not available
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Synthesis
The synthesis of C.I. Disperse Blue 284 involves a two-step diazotization and coupling

reaction.[1][3]

Experimental Protocol: Synthesis of C.I. Disperse Blue 284

This protocol is based on the general procedure for the synthesis of related azo dyes.

Materials:

2-amino-5-nitrothiazole

N,N-di(2-acetoxyethyl)benzeneamine (N,N-diacetoxyethyl aniline)[3]

Sodium nitrite

Concentrated sulfuric acid

Ice

Water

Filtration apparatus

Drying oven

Procedure:

Diazotization: 2-amino-5-nitrothiazole is diazotized using nitrosylsulfuric acid. This is typically

prepared by dissolving sodium nitrite in concentrated sulfuric acid at a low temperature (0-5

°C). The 2-amino-5-nitrothiazole is then added portionwise to this solution, maintaining the

low temperature to prevent decomposition of the diazonium salt.

Coupling: The resulting diazonium salt solution is then slowly added to a solution of the

coupling component, N,N-di(2-acetoxyethyl)benzeneamine, which is dissolved in an

appropriate acidic medium. The reaction mixture is stirred at a low temperature until the

coupling reaction is complete.
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Isolation and Purification: The precipitated dye is collected by filtration, washed with water to

remove any unreacted starting materials and acids, and then dried.[3] Grinding of the dried

product may be performed to achieve a fine powder.[3]

Diagram 1: Synthesis Workflow of C.I. Disperse Blue 284
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Caption: A flowchart illustrating the synthesis of C.I. Disperse Blue 284.
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Applications in Textile Dyeing
C.I. Disperse Blue 284 is primarily used for dyeing hydrophobic synthetic fibers, most notably

polyester and its blends, providing a brilliant blue color with good fastness properties.[1][3]

Experimental Protocol: High-Temperature Dyeing of Polyester with C.I. Disperse Blue 284

This protocol outlines a general high-temperature exhaust dyeing method.

Materials:

Polyester fabric

C.I. Disperse Blue 284

Dispersing agent

Acetic acid (to adjust pH)

High-temperature dyeing apparatus

Procedure:

Dye Bath Preparation: A dye bath is prepared with water, a dispersing agent, and C.I.
Disperse Blue 284. The dye is first pasted with a small amount of the dispersing agent and

cold water before being added to the main bath to ensure proper dispersion.

pH Adjustment: The pH of the dye bath is adjusted to a weakly acidic range (typically 4.5-5.5)

using acetic acid.

Dyeing Process: The polyester fabric is introduced into the dye bath at room temperature.

The temperature is then gradually raised to 120-130°C under pressure. This high

temperature is necessary to swell the polyester fibers, allowing the disperse dye molecules

to penetrate the fiber structure. The dyeing is continued at this temperature for 30-60

minutes.

Cooling and Rinsing: After dyeing, the bath is slowly cooled to avoid shocking the fabric,

which can cause creasing. The dyed fabric is then rinsed thoroughly with hot and then cold
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water.

Reduction Clearing: A post-treatment, known as reduction clearing, is often performed to

remove any unfixed dye from the fiber surface and improve wash fastness. This involves

treating the fabric in a bath containing sodium hydrosulfite and sodium hydroxide.

Final Rinse and Drying: The fabric is given a final rinse and then dried.

Diagram 2: Experimental Workflow for Polyester Dyeing
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Caption: A schematic of the high-temperature exhaust dyeing process for polyester.
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Safety and Handling
As with all chemical compounds, C.I. Disperse Blue 284 should be handled with care. It is

recommended to use appropriate personal protective equipment, including gloves and safety

glasses, to avoid contact with skin and eyes.[2] Handling should be carried out in a well-

ventilated area to prevent the inhalation of dust.[4] For detailed safety information, refer to the

material safety data sheet (MSDS) provided by the supplier.

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for professional guidance and laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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